4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(2-methylbenzo[d]thiazol-5-yl)benzamide

• IUPAC Name: 4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• InChI: InChI=1S/C22H19N3O2S2/c1-13-23-18-10-16(6-9-20(18)29-13)24-22(26)15-4-7-17(8-5-15)27-11-21-25-19(12-28-21)14-2-3-14/h4-10,12,14H,2-3,11H2,1H3,(H,24,26)
• InChI Key: ODQONWCCZZZXJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)OCC4=NC(=CS4)C5CC5
• Molecular Formula: C22H19N3O2S2
• Molecular Weight: 421.5 g/mol

Description

This compound contains several functional groups including a benzamide, a thiazole, and a methoxy group. The presence of these groups suggests that this compound could have interesting biological activities. For example, benzamides and thiazoles are often found in pharmaceutical drugs due to their ability to interact with various biological targets.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide and thiazole rings, along with the methoxy group. These groups could potentially participate in various intermolecular interactions, affecting the compound’s physical and chemical properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, the presence of the benzamide and thiazole groups suggests that it could participate in a variety of chemical reactions. For example, the amide group could undergo hydrolysis under acidic or basic conditions, while the thiazole ring could potentially be involved in various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could increase its solubility in water, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Antioxidant, Analgesic, and Anti-inflammatory Applications

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Antimicrobial and Antifungal Applications

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Antiviral Applications

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Diuretic and Anticonvulsant Applications

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Neuroprotective Applications

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Antitumor and Cytotoxic Applications

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Safety And Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Given the interesting structure of this compound, it could be a valuable target for future research. Potential areas of study could include the synthesis of analogs with different substituents on the benzamide or thiazole rings, or the investigation of its biological activity in various in vitro and in vivo models.